4-[(dimethylamino)methylene]-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-4-(dimethylaminomethylidene)-2-(3-fluorophenyl)-1,3-oxazol-5-one
• InChI: InChI=1S/C12H11FN2O2/c1-15(2)7-10-12(16)17-11(14-10)8-4-3-5-9(13)6-8/h3-7H,1-2H3/b10-7-
• InChI Key: CKPKKEKYQPUTKM-YFHOEESVSA-N
• Canonical SMILES: CN(C)C=C1C(=O)OC(=N1)C2=CC(=CC=C2)F
• Isomeric SMILES: CN(C)/C=C\1/C(=O)OC(=N1)C2=CC(=CC=C2)F
• Molecular Formula: C12H11FN2O2
• Molecular Weight: 234.23 g/mol

Description

The compound "4-[(dimethylamino)methylene]-2-(3-fluorophenyl)-1,3-oxazol-5(4H)-one" is a chemical of interest in various fields of chemistry due to its unique structure and potential for diverse chemical reactions and applications. Its study encompasses synthetic methodologies, structural characterization, and exploration of its physical and chemical properties.

Synthesis Analysis

The synthesis of oxazol-5(4H)-ones, including derivatives like our compound of interest, often involves strategies that utilize dimethylamino components as key building blocks. These methodologies can include reactions with Vilsmeier reagent or other approaches aimed at constructing the oxazolone ring with specific substituents, such as 3-fluorophenyl groups, to achieve the desired structural features (Ratković et al., 2014).

Molecular Structure Analysis

Molecular structure determination, often through crystallographic studies, provides insight into the conformations and spatial arrangements of atoms within the compound. For similar compounds, X-ray diffraction techniques have been employed to elucidate the crystal and molecular structures, shedding light on the conformational preferences and intermolecular interactions present in the solid state (Kariuki et al., 2021).

Chemical Reactions and Properties

The chemical reactivity of oxazol-5(4H)-ones includes their participation in various nucleophilic and electrophilic reactions, facilitated by the presence of both electron-rich and electron-deficient sites within the molecule. These reactions can lead to a wide array of derivatives with diverse functional groups, indicating the compound's versatility in synthetic chemistry (Moser et al., 2005).